Cas no 1420794-02-0 (3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl-1-methyl-1H-pyrazole-4-carbaldehyde)
3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl-1-methyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3-[(1,3-dioxoisoindolin-2-yl)methyl]-1-methyl-pyrazole-4-carbaldehyde
- 1H-Pyrazole-4-carboxaldehyde, 3-[(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)methyl]-1-methyl-
- 3-[(1,3-dioxo-2,3-dihydro-1h-isoindol-2-yl)methyl]-1-methyl-1h-pyrazole-4-carbaldehyde
- 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl-1-methyl-1H-pyrazole-4-carbaldehyde
-
- MDL: MFCD22689076
- Inchi: 1S/C14H11N3O3/c1-16-6-9(8-18)12(15-16)7-17-13(19)10-4-2-3-5-11(10)14(17)20/h2-6,8H,7H2,1H3
- InChI Key: NOTNKDBESXETSE-UHFFFAOYSA-N
- SMILES: N1(C)C=C(C=O)C(CN2C(=O)C3=C(C2=O)C=CC=C3)=N1
3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl-1-methyl-1H-pyrazole-4-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM458538-1g |
3-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl]-1-methyl-1H-pyrazole-4-carbaldehyde |
1420794-02-0 | 95%+ | 1g |
$301 | 2023-02-26 | |
| Chemenu | CM458538-5g |
3-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl]-1-methyl-1H-pyrazole-4-carbaldehyde |
1420794-02-0 | 95%+ | 5g |
$845 | 2023-02-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1316188-50mg |
3-[(1,3-dioxo-2,3-dihydro-1h-isoindol-2-yl)methyl]-1-methyl-1h-pyrazole-4-carbaldehyde |
1420794-02-0 | 97% | 50mg |
¥1728 | 2023-02-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1316188-100mg |
3-[(1,3-dioxo-2,3-dihydro-1h-isoindol-2-yl)methyl]-1-methyl-1h-pyrazole-4-carbaldehyde |
1420794-02-0 | 97% | 100mg |
¥1703 | 2023-02-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1316188-250mg |
3-[(1,3-dioxo-2,3-dihydro-1h-isoindol-2-yl)methyl]-1-methyl-1h-pyrazole-4-carbaldehyde |
1420794-02-0 | 97% | 250mg |
¥2220 | 2023-02-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1316188-500mg |
3-[(1,3-dioxo-2,3-dihydro-1h-isoindol-2-yl)methyl]-1-methyl-1h-pyrazole-4-carbaldehyde |
1420794-02-0 | 97% | 500mg |
¥4939 | 2023-02-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1316188-1g |
3-[(1,3-dioxo-2,3-dihydro-1h-isoindol-2-yl)methyl]-1-methyl-1h-pyrazole-4-carbaldehyde |
1420794-02-0 | 97% | 1g |
¥6134 | 2023-02-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1316188-2.5g |
3-[(1,3-dioxo-2,3-dihydro-1h-isoindol-2-yl)methyl]-1-methyl-1h-pyrazole-4-carbaldehyde |
1420794-02-0 | 97% | 2.5g |
¥13057 | 2023-02-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1316188-5g |
3-[(1,3-dioxo-2,3-dihydro-1h-isoindol-2-yl)methyl]-1-methyl-1h-pyrazole-4-carbaldehyde |
1420794-02-0 | 97% | 5g |
¥20784 | 2023-02-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1316188-10g |
3-[(1,3-dioxo-2,3-dihydro-1h-isoindol-2-yl)methyl]-1-methyl-1h-pyrazole-4-carbaldehyde |
1420794-02-0 | 97% | 10g |
¥28641 | 2023-02-26 |
3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl-1-methyl-1H-pyrazole-4-carbaldehyde Related Literature
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
Additional information on 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl-1-methyl-1H-pyrazole-4-carbaldehyde
Research Brief on 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl-1-methyl-1H-pyrazole-4-carbaldehyde (CAS: 1420794-02-0)
In recent years, the compound 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl-1-methyl-1H-pyrazole-4-carbaldehyde (CAS: 1420794-02-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique isoindole and pyrazole moieties, has shown promising potential in various therapeutic applications, including anti-inflammatory, anticancer, and antimicrobial activities. The structural complexity and functional versatility of this molecule make it a valuable candidate for further investigation and drug development.
Recent studies have focused on elucidating the molecular mechanisms underlying the biological activities of 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl-1-methyl-1H-pyrazole-4-carbaldehyde. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its potent inhibitory effects on specific kinase pathways involved in cancer cell proliferation. The compound's ability to selectively target these pathways while minimizing off-target effects highlights its potential as a targeted therapeutic agent. Additionally, computational modeling and structure-activity relationship (SAR) studies have provided insights into optimizing its pharmacokinetic properties.
Another area of interest is the compound's role in modulating inflammatory responses. Research published in Bioorganic & Medicinal Chemistry Letters in 2022 revealed that 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl-1-methyl-1H-pyrazole-4-carbaldehyde effectively suppresses the production of pro-inflammatory cytokines in vitro. These findings suggest its potential application in treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Further in vivo studies are warranted to validate these effects and assess the compound's safety profile.
The synthesis and scalability of 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl-1-methyl-1H-pyrazole-4-carbaldehyde have also been explored in recent literature. A 2023 paper in Organic Process Research & Development detailed an optimized synthetic route that improves yield and reduces the use of hazardous reagents. This advancement is crucial for facilitating large-scale production and future clinical trials. Moreover, the compound's stability under various physiological conditions has been investigated, with results indicating satisfactory pharmacokinetic properties for further development.
In conclusion, 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl-1-methyl-1H-pyrazole-4-carbaldehyde (CAS: 1420794-02-0) represents a promising scaffold for drug discovery. Its multifaceted biological activities, coupled with recent advancements in synthesis and mechanistic understanding, underscore its potential as a therapeutic agent. Future research should focus on preclinical evaluation and translational studies to bridge the gap between laboratory findings and clinical applications. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully realize the therapeutic potential of this compound.
1420794-02-0 (3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl-1-methyl-1H-pyrazole-4-carbaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)